2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95%
Overview
Description
2-(3-Carboxyphenyl)-5-fluorobenzoic acid (2-CPFB) is an organic compound that has been widely studied in the scientific research community, due to its potential applications in a variety of fields. This compound is a structural analogue of the natural product 2-(3-carboxyphenyl)-6-hydroxybenzoic acid (2-CPHB), and is composed of a carboxylic acid group, a phenyl ring, and a fluorine atom. 2-CPFB has been studied for its potential applications in biochemistry, pharmacology, and other scientific research fields.
Scientific Research Applications
2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95% has been studied for its potential applications in a variety of scientific research fields. For example, it has been studied for its potential use as an analytical tool in biochemistry and pharmacology. Additionally, it has been studied for its potential use in the synthesis of various other organic compounds. Additionally, 2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95% has been studied for its potential applications in the development of new drugs, as well as for its potential use as a fluorescent probe for the detection of certain compounds.
Mechanism of Action
2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95% has been studied for its potential mechanism of action. It has been suggested that the fluorine atom of 2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95% is capable of forming a hydrogen bond with the carboxylic acid group, which is thought to be responsible for its biological activity. Additionally, it has been suggested that the fluorine atom is capable of forming a hydrogen bond with the phenyl ring, which is thought to be responsible for its fluorescence properties.
Biochemical and Physiological Effects
2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. For example, it has been suggested that it may have anti-inflammatory and antioxidant properties. Additionally, it has been suggested that it may be capable of modulating the activity of certain enzymes and proteins, as well as modulating the activity of certain receptors.
Advantages and Limitations for Lab Experiments
2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95% has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it has been suggested that it is relatively stable in aqueous solutions and can be stored for long periods of time. However, one limitation is that it is susceptible to hydrolysis in the presence of water.
Future Directions
There are several potential future directions for the use of 2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95% in scientific research. For example, it could be used to develop new drugs or to improve existing drugs. Additionally, it could be used to develop new fluorescent probes for the detection of certain compounds. Furthermore, it could be used to develop new methods for the synthesis of organic compounds. Finally, it could be used to study the biochemical and physiological effects of certain compounds.
Synthesis Methods
2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95% can be synthesized from 2-CPHB by a two-step process. The first step involves the reaction of 2-CPHB with the fluorinating reagent N-fluoroacetamide (NFAA) in anhydrous acetonitrile at room temperature. This reaction results in the formation of 2-(3-Carboxyphenyl)-5-fluorobenzoic acid, 95%, as well as the byproduct N-acetyl-2-fluorobenzoic acid (NAFBA). The second step involves the removal of the NAFBA by-product through the use of an organic solvent extraction.
properties
IUPAC Name |
2-(3-carboxyphenyl)-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FO4/c15-10-4-5-11(12(7-10)14(18)19)8-2-1-3-9(6-8)13(16)17/h1-7H,(H,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RREQJIHHAQXVJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=C(C=C(C=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00689894 |
Source
|
| Record name | 4-Fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00689894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261992-36-2 |
Source
|
| Record name | 4-Fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00689894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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